Cas no 93764-93-3 (Ethyl 5-amino-4-cyano-1-phenylpyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-4-cyano-1-phenylpyrazole-3-carboxylate
• CAS No: 93764-93-3
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• MDL: MFCD00197038
• CID: 61648
• PubChem ID: 13329148
• Update Time: 2025-04-18

Ethyl 5-amino-4-cyano-1-phenylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylate
• 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-phenyl-, ethyl ester
• Ethyl 5-amino-4-cyano-1-phenylpyrazole-3-carboxylate
• ETHYL 5-AMINO-4-CYANO-1-PHENYL-1HPYRAZOLE-3-CARBOXYLATE
• MFCD00197038
• DTXSID40536994
• BS-24615
• SCHEMBL13664159
• AKOS001854502
• FT-0646740
• CCG-139872
• F11931
• Ethyl5-amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylate
• 93764-93-3

• MDL： MFCD00197038
• Inchi： 1S/C13H12N4O2/c1-2-19-13(18)11-10(8-14)12(15)17(16-11)9-6-4-3-5-7-9/h3-7H,2,15H2,1H3
• InChI Key： IEBFWSOLRJKQQN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=C(N)N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 256.09600
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 495.7±45.0 °C at 760 mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.632
• PSA: 93.93000
• LogP: 2.08408
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ethyl 5-amino-4-cyano-1-phenylpyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)